Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Succinonitrile-d4: Technical Data & Handling
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Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Succinonitrile-d4

CAS No.: 23923-29-7

Cat. No.: S1938142

Q1: What are the basic identifiers and properties of Succinonitrile-d4?

The table below summarizes the key physicochemical data for this compound [1].

Property Value | Description
CAS Number 23923-29-7 [1]
Isotopic Purity 98 atom % D [1]
Assay 99% (CP) [1]
Physical Form Solid [1]

Melting Point 49-56 °C [1]

Q2: What are the specific hazard classifications and safe storage practices?

Based on the supplier's safety data, the primary hazards and storage requirements are as follows [1]:
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Category Specifics

GHS Hazard Warning - May be harmful if swallowed (H302). - Causes skin irritation (H315). -
Statements Causes serious eye irritation (H319). - May cause respiratory irritation (H335) [1].
Target Organ Respiratory system [1].

Storage Class 11 - Combustible Solids [1].

Code

Flash Point 113 °C (235.4 °F) - closed cup [1].

Q3: How should I store Succinonitrile-d4? Store as a combustible solid in a cool, well-ventilated area.
Keep the container tightly closed. Since it is a solid with a melting point around 58 °C, ensure storage

temperatures are kept well below this point and away from any potential ignition sources [1] [2].

Q4: What should I do if I encounter issues with the solid material before use?

e Purity Check: If you suspect purity issues, note that high-purity succinonitrile is known to be a plastic
crystal with a specific melting behavior. Literature suggests that long-term purity can be assessed by
monitoring melting point depression or using differential scanning calorimetry [2].

¢ Phase Separation in Solution: If you are using succinonitrile in a solution (e.g., with water) and
observe unexpected phase separation, research indicates that external fields like ultrasound can
dynamically alter the morphology of the separated phases. Controlling ambient energy inputs is
crucial for consistent experimental results [3].

Experimental Workflow for Handling

For your technical support documents, the following workflow outlines the key steps for safe handling and

troubleshooting:
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Start: Prepare to Handle
Succinonitrile-d4

:

Consult Safety Data Sheet (SDS)

:

Perform in Fume Hood

:

Use Appropriate PPE
(Gloves, Lab Coat, Safety Glasses)

:

Weigh Solid Material

v

Troubleshooting: Unexpected

Proceed with Experiment Low Melting Point?

:

Troubleshooting: Phase
Separation in Mixtures?

Click to download full resolution via product page

Seeking More Detailed Information
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The information available provides a solid foundation for safe handling but lacks in-depth troubleshooting.

For a complete operational guide, I recommend these steps:

e Consult the Source: Directly contact Sigma-Aldrich (now MilliporeSigma) Customer Service for
the most current Safety Data Sheet (SDS) and detailed handling recommendations, as they are the
supplier [1].

e Search Scientific Literature: Perform a targeted search in scientific databases for "succinonitrile-
d4" or "deuterated succinonitrile” to find peer-reviewed papers that describe specific experimental
procedures and storage practices used by other research groups.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b1938142#succinonitrile-d4-

storage-best-practices]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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